Cas no 1670-47-9 (1,1-Diethoxycyclohexane)

1,1-Diethoxycyclohexane Properties

Names and Identifiers

• 1,1-Diethoxycyclohexane
• CYCLOHEXANONE DIETHYL ACETAL
• Cyclohexanone diethyl ketal
• 1,1-diethoxy-cyclohexan
• AKOS 61
• RHUMACETAL
• 1,1-DIETHOXYCYCLOHEXANONE
• Cyclohexane, 1,1-diethoxy-
• 1,1-Diethoxycyclohexane,98%
• +Expand

• MDL： MFCD00037723
• InChIKey： MWUDABUKTZAZCX-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-3-11-10(12-4-2)8-6-5-7-9-10/h3-9H2,1-2H3
• SMILES： CCOC1(CCCCC1)OCC
• BRN： 1851801

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 172.146
• Heavy Atom Count: 12
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 2.71980
• PSA: 18.46000
• Refractive Index: n20/D 1.4360(lit.)
• Boiling Point: 76-78 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 4516 | CYCLOHEXANONE DIETHYL KETAL
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 0.908 g/mL at 25 °C(lit.)

1,1-Diethoxycyclohexane Security Information

• Symbol: GHS02 GHS07
• WGK Germany：2
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

1,1-Diethoxycyclohexane Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%